Cas no 174826-34-7 ((4-Bromo-2,6-dimethylphenyl)-hydrazine hydrochloride)

• Product Name: (4-Bromo-2,6-dimethylphenyl)-hydrazine hydrochloride
• CAS No: 174826-34-7
• MF: C₈H₁₂BrClN₂
• MW: 251.551280021667
• MDL: MFCD28016163
• CID: 3165951
• PubChem ID: 21837319
• Update Time: 2025-05-25

(4-Bromo-2,6-dimethylphenyl)-hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-2,6-dimethylphenyl)-hydrazine hydrochloride
• (4-Bromo-2,6-dimethylphenyl)hydrazine hydrochloride
• E81971
• A1-03376
• SS-4799
• SZTXNGAWBPIHMK-UHFFFAOYSA-N
• EN300-24129339
• (4-bromo-2,6-dimethylphenyl)hydrazine;hydrochloride
• 174826-34-7
• DB-115598
• CS-0159093
• 1-(4-bromo-2,6-dimethylphenyl)hydrazine hydrochloride
• (4-bromo-2,6-dimethylphenyl)hydrazinehydrochloride
• SCHEMBL8328636
• 4-bromo-2,6-dimethylphenylhydrazine hydrochloride
• AKOS022193605
• Hydrazine, (4-bromo-2,6-dimethylphenyl)-, hydrochloride (1:1)
• 893-479-8

• MDL： MFCD28016163
• Inchi： 1S/C8H11BrN2.ClH/c1-5-3-7(9)4-6(2)8(5)11-10;/h3-4,11H,10H2,1-2H3;1H
• InChI Key： SZTXNGAWBPIHMK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=C(C)C=1)NN.Cl

Computed Properties

• Exact Mass: 249.98724g/mol
• Monoisotopic Mass: 249.98724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on (4-Bromo-2,6-dimethylphenyl)-hydrazine hydrochloride

Introduction to (4-Bromo-2,6-Dimethylphenyl)-Hydrazine Hydrochloride (CAS No. 174826-34-7)

Hydrazine derivatives have long been recognized as versatile intermediates in organic synthesis, particularly in the construction of heterocyclic compounds. Among these, (4-Bromo-2,6-Dimethylphenyl)-Hydrazine Hydrochloride stands out as a valuable reagent due to its unique structural features and diverse applications. This compound, identified by the CAS registry number 174826-34-7, is a derivative of hydrazine with a substituted phenyl group that imparts distinctive chemical properties.

The molecular structure of (4-Bromo-2,6-Dimethylphenyl)-Hydrazine Hydrochloride consists of a phenyl ring substituted with bromine at the para position and methyl groups at the ortho and para positions. The hydrazine moiety (-NHNH₂) is attached to the phenyl ring via a nitrogen atom. This arrangement not only enhances the compound's stability but also facilitates its participation in various chemical reactions. The presence of bromine introduces electronic effects that can influence reactivity, making this compound suitable for a range of synthetic transformations.

Recent studies have highlighted the role of hydrazine derivatives in the synthesis of bioactive molecules. For instance, (4-Bromo-2,6-Dimethylphenyl)-Hydrazine Hydrochloride has been employed as a key intermediate in the preparation of heterocyclic compounds such as pyridines, pyrimidines, and quinazolines. These heterocycles are of significant interest in drug discovery due to their potential as kinase inhibitors and other therapeutic agents.

In addition to its role in organic synthesis, (4-Bromo-2,6-Dimethylphenyl)-Hydrazine Hydrochloride has been explored for its applications in analytical chemistry. Its ability to form stable complexes with metal ions has made it a useful reagent in spectroscopic studies and sensor development. Recent advancements in this area have demonstrated its potential for detecting trace amounts of heavy metals in environmental samples.

The synthesis of (4-Bromo-2,6-Dimethylphenyl)-Hydrazine Hydrochloride typically involves the reaction of hydrazine with an appropriately substituted bromobenzene derivative under acidic conditions. Optimization of reaction conditions has led to improved yields and purity levels, making this compound more accessible for research purposes.

From an environmental standpoint, understanding the degradation pathways of hydrazine derivatives is crucial for assessing their ecological impact. Studies have shown that (4-Bromo-2,6-Dimethylphenyl)-Hydrazine Hydrochloride undergoes biodegradation under aerobic conditions, with microbial activity playing a significant role in its transformation into less harmful byproducts.

In conclusion, (4-Bromo-2,6-Dimethylphenyl)-Hydrazine Hydrochloride (CAS No. 174826-34-7) is a multifaceted compound with applications spanning organic synthesis, drug discovery, and analytical chemistry. Its unique structure and reactivity continue to make it an invaluable tool for researchers across various disciplines.